Cas no 885273-14-3 (5-(Benzothiophen-2-Yl)-1h-Indole)

5-(Benzothiophen-2-Yl)-1H-Indole is a heterocyclic compound featuring a benzothiophene moiety fused to an indole core. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its rigid, conjugated framework enhances stability and facilitates π-π stacking interactions, which are advantageous in the development of organic semiconductors and fluorescent probes. The compound's dual aromatic systems also offer versatile reactivity for further functionalization, enabling tailored modifications for specific applications. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other bioactive molecules.
5-(Benzothiophen-2-Yl)-1h-Indole structure
885273-14-3 structure
Product Name:5-(Benzothiophen-2-Yl)-1h-Indole
CAS No:885273-14-3
MF:C16H11NS
MW:249.330242395401
MDL:MFCD04114727
CID:710978
Update Time:2025-06-06

5-(Benzothiophen-2-Yl)-1h-Indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-benzo[b]thien-2-yl-
    • 5-(1-benzothiophen-2-yl)-1H-indole
    • 5-(Benzothiophen-2-yl)-1H-indole
    • 5-Benzo[b]thien-2-yl-1H-indole (ACI)
    • 5-(Benzothiophen-2-Yl)-1h-Indole
    • MDL: MFCD04114727
    • Inchi: 1S/C16H11NS/c1-2-4-15-12(3-1)10-16(18-15)13-5-6-14-11(9-13)7-8-17-14/h1-10,17H
    • InChI Key: PHDNOIUJFAIQBO-UHFFFAOYSA-N
    • SMILES: S1C(C2C=C3C(NC=C3)=CC=2)=CC2C1=CC=CC=2

Computed Properties

  • Exact Mass: 249.06100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7

Experimental Properties

  • PSA: 44.03000
  • LogP: 5.04960

5-(Benzothiophen-2-Yl)-1h-Indole Pricemore >>

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5-(Benzothiophen-2-Yl)-1h-Indole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran ,  Water ;  5 min, 24 °C
1.2 Catalysts: Palladium diacetate ,  Tri-tert-butylphosphine Solvents: Tetrahydrofuran ;  5 min, 24 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Flash Generation of a Highly Reactive Pd Catalyst for Suzuki-Miyaura Coupling by Using a Flow Microreactor
Nagaki, Aiichiro; Takabayashi, Naofumi; Moriwaki, Yuya; Yoshida, Jun-ichi, Chemistry - A European Journal, 2012, 18(38), 11871-11875

5-(Benzothiophen-2-Yl)-1h-Indole Raw materials

5-(Benzothiophen-2-Yl)-1h-Indole Preparation Products

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